Cas no 2034575-68-1 (3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine)

• Product Name: 3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine
• CAS No: 2034575-68-1
• MF: C₁₆H₁₅ClF₂N₂O₃S
• MW: 388.816708803177
• CID: 5337476
• Update Time: 2025-06-29

3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-((1-((2,6-difluorophenyl)sulfonyl)piperidin-3-yl)oxy)pyridine
• 3-chloro-4-[1-(2,6-difluorophenyl)sulfonylpiperidin-3-yl]oxypyridine
• 3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine

• Inchi： 1S/C16H15ClF2N2O3S/c17-12-9-20-7-6-15(12)24-11-3-2-8-21(10-11)25(22,23)16-13(18)4-1-5-14(16)19/h1,4-7,9,11H,2-3,8,10H2
• InChI Key： PKISMOXFXSQGCB-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCCN(C1)S(C1C(=CC=CC=1F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 538
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on 3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine

3-Chloro-4-{1-(2,6-Difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine: A Comprehensive Overview

3-Chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine, also known by its CAS number 2034575-68-1, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a chloro group and a piperidine moiety bearing a sulfonyl group. The presence of fluorine atoms in the benzenesulfonyl group adds to its unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and sulfonation processes. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of applications, 3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable lead compound in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Recent studies have also highlighted the importance of this compound in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit interesting properties such as high surface area and selective adsorption capabilities, which are valuable in catalysis and gas storage applications.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure its safe use in industrial settings. Preliminary results suggest that it undergoes rapid degradation under specific environmental conditions, reducing its potential ecological footprint.

In conclusion, 3-chloro-4-{1-(2,6-difluorobenzenesulfonyl)piperidin-3-yloxy}pyridine (CAS 2034575-68-1) is a versatile compound with diverse applications across multiple disciplines. Its complex structure and unique chemical properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.